Cas no 1248789-57-2 (4-(2,5-dioxopyrrolidin-1-yl)-2-methyl-2-(methylamino)butanoic acid)

• Product Name: 4-(2,5-dioxopyrrolidin-1-yl)-2-methyl-2-(methylamino)butanoic acid
• CAS No: 1248789-57-2
• MF: C₁₀H₁₆N₂O₄
• MW: 228.245042800903
• CID: 5833225
• PubChem ID: 61925263
• Update Time: 2025-06-08

4-(2,5-dioxopyrrolidin-1-yl)-2-methyl-2-(methylamino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinebutanoic acid, α-methyl-α-(methylamino)-2,5-dioxo-
• 4-(2,5-dioxopyrrolidin-1-yl)-2-methyl-2-(methylamino)butanoic acid
• CS-0344697
• AKOS011199197
• EN300-1139929
• 1248789-57-2

• Inchi： 1S/C10H16N2O4/c1-10(11-2,9(15)16)5-6-12-7(13)3-4-8(12)14/h11H,3-6H2,1-2H3,(H,15,16)
• InChI Key： AUUUTQJHEBUCEM-UHFFFAOYSA-N
• SMILES： N1(CCC(C)(NC)C(O)=O)C(=O)CCC1=O

Computed Properties

• Exact Mass: 228.11100700g/mol
• Monoisotopic Mass: 228.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• Density: 1.268±0.06 g/cm3(Predicted)
• Boiling Point: 469.1±40.0 °C(Predicted)
• pka: 2.28±0.15(Predicted)

Additional information on 4-(2,5-dioxopyrrolidin-1-yl)-2-methyl-2-(methylamino)butanoic acid

4-(2,5-Dioxopyrrolidin-1-yl)-2-methyl-2-(methylamino)butanoic Acid: A Comprehensive Overview

4-(2,5-Dioxopyrrolidin-1-yl)-2-methyl-2-(methylamino)butanoic acid is a compound with the CAS number 1248789-57-2. This molecule is of significant interest in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications. The compound is characterized by a pyrrolidone ring, which is a five-membered lactam, and a side chain containing a methylamino group and a carboxylic acid moiety. These structural elements contribute to its versatility in various chemical reactions and biological interactions.

The synthesis of 4-(2,5-dioxopyrrolidin-1-yl)-2-methyl-2-(methylamino)butanoic acid involves a series of carefully designed steps to ensure high purity and yield. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, making it more efficient and cost-effective. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. This approach not only enhances the scalability of the synthesis but also aligns with the growing demand for sustainable chemical processes.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. The pyrrolidone ring serves as a versatile platform for further functionalization, enabling the creation of diverse derivatives with tailored properties. For example, researchers have explored the use of this compound in the development of peptide mimetics, which are molecules that mimic the structure and function of peptides. These mimetics have shown potential in drug discovery efforts targeting various therapeutic areas, including cancer and infectious diseases.

In addition to its role as a building block, 4-(2,5-dioxopyrrolidin-1-yl)-2-methyl-2-(methylamino)butanoic acid has demonstrated interesting biological activities that warrant further investigation. Recent studies have highlighted its ability to modulate key cellular pathways involved in inflammation and oxidative stress. These findings suggest that the compound may have anti-inflammatory and antioxidant properties, which could be harnessed for the development of novel therapeutic agents.

The structural uniqueness of this compound also makes it an attractive candidate for use in materials science. The combination of the pyrrolidone ring and the methylamino group provides opportunities for designing materials with specific mechanical or electronic properties. For instance, researchers have explored the use of this compound in the synthesis of polymeric materials with enhanced stability and biocompatibility. These materials hold potential applications in fields such as biomedical engineering and electronics.

From an environmental perspective, understanding the degradation pathways of 4-(2,5-dioxopyrrolidin-1-yl)-2-methyl-2-(methylamino)butanoic acid is crucial for assessing its environmental impact. Recent studies have employed advanced analytical techniques to investigate its biodegradation under various conditions. The results indicate that the compound undergoes microbial degradation through hydrolytic cleavage of the pyrrolidone ring, leading to the formation of less complex intermediates that are further metabolized by microorganisms.

In conclusion, 4-(2,5-dioxopyrrolidin-1-yl)-2-methyl-2-(methylamino)butanoic acid is a multifaceted compound with significant potential across multiple disciplines. Its unique structure enables diverse applications ranging from drug discovery to materials science. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in advancing scientific innovation.